3-(3-Aminoazetidin-1-yl)propan-1-oldihydrochloride

• Molecular Formula: C6H16Cl2N2O
• Molecular Weight: 203.11 g/mol
• IUPAC Name: 3-(3-aminoazetidin-1-yl)propan-1-ol;dihydrochloride
• InChI: InChI=1S/C6H14N2O.2ClH/c7-6-4-8(5-6)2-1-3-9;;/h6,9H,1-5,7H2;2*1H
• InChI Key: ZQXDLLUFYDUWST-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CCCO)N.Cl.Cl

Description

This compound is characterized by its molecular formula C6H16Cl2N2O and a molecular weight of 203.1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride typically involves the reaction of 3-aminoazetidine with propan-1-ol under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified through crystallization or other purification techniques to obtain the dihydrochloride salt .

Industrial Production Methods

In an industrial setting, the production of 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, distillation, and recrystallization to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group or hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride include:

• 3-(3-chloro-5-(5-{[(1S)-1-phenylethyl]amino}isoxazolo[5,4-c]pyridin-3-yl)propan-1-ol
• 3-(3-aminoazetidin-1-yl)butan-1-ol

Uniqueness

What sets 3-(3-aminoazetidin-1-yl)propan-1-ol dihydrochloride apart from similar compounds is its unique structure and the specific functional groups it contains.